molecular formula C16H15Cl2NO2 B11645503 N-(3,5-dichlorophenyl)-3-(propan-2-yloxy)benzamide

N-(3,5-dichlorophenyl)-3-(propan-2-yloxy)benzamide

Cat. No.: B11645503
M. Wt: 324.2 g/mol
InChI Key: YIUAIHZCUVAWAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • N-(3,5-dichlorophenyl)-3-(propan-2-yloxy)benzamide, also known as Diclofenac , is a nonsteroidal anti-inflammatory drug (NSAID).
  • It is commonly used to relieve pain, reduce inflammation, and manage conditions such as arthritis, musculoskeletal disorders, and postoperative pain.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Diclofenac is used as a model compound in studies related to drug metabolism, stability, and analytical methods.

      Biology and Medicine:

  • Mechanism of Action

    • Diclofenac inhibits COX enzymes (COX-1 and COX-2), leading to reduced prostaglandin production.
    • This action results in decreased inflammation, pain, and fever.
    • Molecular targets include the active site of COX enzymes and downstream signaling pathways.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C16H15Cl2NO2

    Molecular Weight

    324.2 g/mol

    IUPAC Name

    N-(3,5-dichlorophenyl)-3-propan-2-yloxybenzamide

    InChI

    InChI=1S/C16H15Cl2NO2/c1-10(2)21-15-5-3-4-11(6-15)16(20)19-14-8-12(17)7-13(18)9-14/h3-10H,1-2H3,(H,19,20)

    InChI Key

    YIUAIHZCUVAWAW-UHFFFAOYSA-N

    Canonical SMILES

    CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.